[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone

• IUPAC Name: [4-[(6-tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• InChI: InChI=1S/C22H27N5O2/c1-22(2,3)18-6-7-19(26-25-18)29-14-15-8-11-27(12-9-15)21(28)17-13-24-20-16(17)5-4-10-23-20/h4-7,10,13,15H,8-9,11-12,14H2,1-3H3,(H,23,24)
• InChI Key: JLVPVEYKQOETPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)OCC2CCN(CC2)C(=O)C3=CNC4=C3C=CC=N4
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. The process involves several steps, including the reaction of 5-bromo-2-nitropyridine and piperazine in water to produce 1-(6-nitropyridine-3-yl) piperazine, followed by Boc protection and hydrogenation catalytic reduction. The method is described as simple and safe, with good reaction selectivity and high product purity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 5-bromo-2-nitropyridine and piperazine, followed by Boc protection and hydrogenation catalytic reduction. The reaction is described as chemoselective, with high yield under mild, environment-friendly conditions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact physical and chemical properties. The synthesis method is described as safe and environmentally friendly, but specific safety data for this compound was not found in the search results.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications. The Boc carrier used in the synthesis is described as easily recyclable, suggesting potential for industrial production.